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Compound of Interest

Compound Name: 3-Chloro-1-propanethiol

Cat. No.: B091760 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-1-propanethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-chloro-1-
propanethiol (CAS No. 17481-19-5), a chemical intermediate used in various organic

synthesis applications. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Chemical and Physical Properties
3-Chloro-1-propanethiol is a colorless liquid with a characteristic mild, unpleasant odor.[1] It is

a flammable liquid and vapor.[2][3] A summary of its key quantitative properties is provided in

the table below.
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Property Value Reference

Molecular Formula C₃H₇ClS [2]

Molecular Weight 110.61 g/mol [1][2]

Boiling Point 145.0 - 145.5 °C at 751 Torr [1][4]

Density 1.128 - 1.136 g/mL at 25 °C [4][5]

Flash Point
43 °C (109.4 - 110 °F) - closed

cup
[1][4]

Refractive Index n20/D 1.4921 [1][4]

Vapor Pressure 5.02 mmHg at 25°C [1]

Solubility

Soluble in organic solvents like

ethanol and ether. Soluble in

water.

[5]

Hazard Identification and GHS Classification
3-Chloro-1-propanethiol is classified as a hazardous substance. It is crucial to understand its

potential dangers before handling.

GHS Classification:[2]

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation

(H335: May cause respiratory irritation)

Signal Word: Warning[2][4]

Hazard Pictograms:
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Flame (Flammable)

Exclamation Mark (Irritant)

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3-chloro-
1-propanethiol to minimize exposure risk.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3] Standard safety

glasses are not sufficient.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., Butyl rubber, Viton) inspected prior to

use.[3][6] Dispose of contaminated gloves after use in accordance with laboratory

protocols.

Protective Clothing: Wear a flame-retardant lab coat and additional protective clothing as

necessary to prevent skin contact.[5]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[7][8] If inhalation risk is high, use a NIOSH-approved respirator with an appropriate

cartridge (e.g., type ABEK (EN14387) respirator filter).[4]
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Caption: PPE selection workflow for handling 3-Chloro-1-propanethiol.

Safe Handling and Storage
Handling:

Avoid all personal contact, including inhalation of vapors.[6]

Use in a well-ventilated area or under a chemical fume hood.[6][7]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Use non-sparking tools.[9]

Ground/bond container and receiving equipment to prevent static discharge.

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and bases.

[8][10]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]

Keep containers tightly closed and sealed when not in use.[6][8]

Store in a segregated and approved area, designated for flammable liquids (Storage Class

3).[4]

First Aid Measures
In case of exposure, seek immediate medical attention and show the safety data sheet to the

attending physician.[3]

Inhalation: If inhaled, move the person to fresh air.[3] If breathing is difficult or has stopped,

provide artificial respiration.[3][9] Consult a physician immediately.
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Skin Contact: Immediately remove all contaminated clothing.[6][9] Wash the affected area

with soap and plenty of water for at least 15 minutes.[3][9] Consult a physician.

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

including under the eyelids.[3][7] Remove contact lenses if present and easy to do.[3]

Continue rinsing and consult a physician immediately.

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[7]

Accidental Release and Fire-Fighting Measures
Accidental Release Protocol: In the event of a spill, a coordinated response is necessary to

ensure safety and containment.

Evacuate: Immediately evacuate personnel from the spill area and move upwind.[6][9]

Control Entry: Secure and control entrance to the area.[9]

Eliminate Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[6]

[9]

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,

dry sand, or earth.[6][9] Do not use combustible materials.

Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, sealed container for disposal.[9]

Decontamination: Clean the spill area thoroughly. Do not wash spills into the sewer system.

[9]

Waste Disposal: Dispose of the waste as hazardous material in accordance with local, state,

and federal regulations.[9]
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Caption: Logical workflow for handling a 3-Chloro-1-propanethiol spill.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[9] Water may be ineffective in extinguishing the fire but can be used

to cool fire-exposed containers.[9]

Hazardous Combustion Products: Fire may produce poisonous and irritating gases, including

hydrogen sulfide and sulfur oxides.[9]

Special Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][10] Vapors are heavier than air and may travel to a source of

ignition and flash back.[9] Containers may explode when heated.[9]

Toxicological Information
3-Chloro-1-propanethiol is irritating to the skin, eyes, and respiratory system.[3][5] While

specific toxicological studies on this compound are limited, related thiols can cause headaches,

dizziness, and nausea upon exposure.[9] All handling should be conducted with the

assumption that it is a harmful chemical.[5]

Disposal Considerations
Dispose of 3-chloro-1-propanethiol and any contaminated materials as hazardous waste.[7]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations. Do not allow the chemical to enter drains or waterways.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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